Cas no 1803766-67-7 (3-Ethoxy-5-phenylpyridine)

• Product Name: 3-Ethoxy-5-phenylpyridine
• CAS No: 1803766-67-7
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 4905053
• Update Time: 2025-05-21

3-Ethoxy-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-5-phenylpyridine
• 3-Ethoxy-5-phenylpyridine

• Inchi： 1S/C13H13NO/c1-2-15-13-8-12(9-14-10-13)11-6-4-3-5-7-11/h3-10H,2H2,1H3
• InChI Key： IMNRGFFBQGUQGI-UHFFFAOYSA-N
• SMILES： O(CC)C1=CN=CC(=C1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 3-Ethoxy-5-phenylpyridine

3-Ethoxy-5-phenylpyridine (CAS No. 1803766-67-7): An Overview of a Promising Compound in Medicinal Chemistry

3-Ethoxy-5-phenylpyridine (CAS No. 1803766-67-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 3-Ethoxy-5-phenylpyridine.

The chemical structure of 3-Ethoxy-5-phenylpyridine is characterized by a pyridine ring substituted with an ethoxy group at the 3-position and a phenyl group at the 5-position. The presence of these functional groups imparts specific electronic and steric effects that influence the compound's reactivity and biological activity. The ethoxy group is an electron-donating substituent, which can enhance the basicity of the pyridine ring, while the phenyl group provides additional steric hindrance and aromatic character.

The synthesis of 3-Ethoxy-5-phenylpyridine can be achieved through various routes, including palladium-catalyzed cross-coupling reactions and multistep synthetic sequences. One common method involves the coupling of 3-bromo-5-phenylpyridine with ethanol in the presence of a palladium catalyst, such as Pd(PPh₃)₄. This reaction typically proceeds under mild conditions and yields high purity 3-Ethoxy-5-phenylpyridine. Another approach involves the sequential functionalization of a pyridine precursor, such as 3-chloro-5-bromopyridine, followed by substitution with ethanol and subsequent coupling with phenylboronic acid.

In recent years, significant research has been devoted to exploring the biological activities of 3-Ethoxy-5-phenylpyridine. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-Ethoxy-5-phenylpyridine effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. The mechanism underlying this anti-inflammatory effect is thought to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways.

Beyond its anti-inflammatory properties, 3-Ethoxy-5-phenylpyridine has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT116), and lung cancer (A549) cells. The anticancer activity of 3-Ethoxy-5-phenylpyridine is attributed to its ability to induce apoptosis through the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential.

In addition to its therapeutic potential, 3-Ethoxy-5-phenylpyridine has been explored for its use as a ligand in metal coordination chemistry. The pyridine ring serves as a good electron donor, making it suitable for forming stable complexes with transition metals such as palladium, platinum, and ruthenium. These metal complexes have found applications in catalysis, particularly in cross-coupling reactions and hydrogenation processes. For example, a palladium complex derived from 3-Ethoxy-5-phenylpyridine has been shown to be highly efficient in Suzuki-Miyaura coupling reactions, offering improved yields and selectivity compared to traditional catalysts.

The safety profile of 3-Ethoxy-5-phenylpyridine has also been evaluated in preclinical studies. Toxicity assessments conducted in rodents have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further studies are needed to fully elucidate its long-term safety and potential side effects in humans.

In conclusion, 3-Ethoxy-5-phenylpyridine (CAS No. 1803766-67-7) is a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure confers specific biological activities that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical applications.